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Compound of Interest

Compound Name: Vitamin K1-d3

Cat. No.: B15556376 Get Quote

An In-depth Technical Guide to Vitamin K1-d3: Chemical Structure, Properties, and Analytical

Methodologies

Introduction
Vitamin K1, also known as phylloquinone, is a fat-soluble vitamin essential for human health,

playing a critical role in blood coagulation and bone metabolism.[1][2] Vitamin K1-d3 is a

deuterated form of Vitamin K1, where three hydrogen atoms on the methyl group of the

naphthoquinone ring have been replaced with deuterium. This isotopic labeling makes Vitamin
K1-d3 an invaluable tool in metabolic research, pharmacokinetic studies, and as an internal

standard for quantitative analysis, allowing for precise differentiation and quantification of

endogenous versus exogenously administered Vitamin K1.[3] This guide provides a

comprehensive overview of the chemical structure, physicochemical properties, biological

significance, and analytical protocols for Vitamin K1-d3, tailored for researchers and drug

development professionals.

Chemical Structure and Identification
Vitamin K1-d3 shares the core structure of Vitamin K1: a 2-methyl-1,4-naphthoquinone ring

with a phytyl tail at the 3-position. The key difference is the trideuterated methyl group at the 2-

position.[3]

IUPAC Name: 2-(trideuteriomethyl)-3-[(2E,7R,11R)-3,7,11,15-tetramethylhexadec-2-en-1-

yl]naphthalene-1,4-dione

Synonyms: Phylloquinone-d3, Phytomenadione-d3[3]
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CAS Number: 5172-17-8

Chemical Formula: C₃₁H₄₃D₃O₂

The presence of the deuterium atoms provides a distinct mass signature, which is fundamental

to its application in mass spectrometry-based analytical methods.

Physicochemical and Spectroscopic Properties
The physicochemical properties of Vitamin K1-d3 are nearly identical to those of its non-

deuterated counterpart, Vitamin K1, with the primary difference being its molecular weight.

Stable isotope labeling generally does not significantly alter molecular properties such as

solubility, boiling point, or chromatographic retention time under typical conditions.

Table 1: Physicochemical Properties of Vitamin K1 and Vitamin K1-d3

Property
Vitamin K1
(Phylloquinone)

Vitamin K1-d3
(Phylloquinone-d3)

Reference

Molecular Formula C₃₁H₄₆O₂ C₃₁H₄₃D₃O₂

Molecular Weight 450.70 g/mol 453.71 g/mol

Appearance Yellow, viscous liquid
Yellow, viscous liquid

(inferred)

Solubility Fat-soluble Fat-soluble (inferred)

Density 0.984 g/mL at 25 °C
~0.984 g/mL at 25 °C

(inferred)

Flash Point > 110 °C > 110 °C (inferred)

Spectroscopic Data
Mass Spectrometry (MS): In mass spectrometry, Vitamin K1-d3 is distinguished by its

molecular ion peak, which is 3 mass units higher than that of unlabeled Vitamin K1. For

example, in LC-MS analysis, while Vitamin K1 is detected at an m/z of 451.41 [M+H]⁺, Vitamin
K1-d3 would be expected at an m/z of approximately 454.4. This mass shift is the basis for its

use as an internal standard in isotope dilution assays.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR spectroscopy of Vitamin K1,

the methyl group protons on the naphthoquinone ring typically appear as a singlet around δ

2.18 ppm. For Vitamin K1-d3, this singlet would be absent due to the replacement of protons

with deuterium, providing a clear spectroscopic confirmation of the labeling.

Biological Role and Signaling Pathways
Vitamin K1-d3 follows the same metabolic and signaling pathways as endogenous Vitamin K1.

Its primary biological function is to act as a cofactor for the enzyme gamma-glutamyl

carboxylase (GGCX). This enzyme catalyzes the post-translational carboxylation of specific

glutamate (Glu) residues into gamma-carboxyglutamate (Gla) residues on a set of proteins

known as Gla-proteins. This carboxylation is essential for their biological activity, enabling them

to bind calcium ions.

Key processes involving Vitamin K include:

Blood Coagulation: Activation of clotting factors II (prothrombin), VII, IX, and X in the liver.

Bone Metabolism: Carboxylation of osteocalcin, a protein involved in bone mineralization.

Cardiovascular Health: Activation of Matrix Gla Protein (MGP), which helps prevent vascular

calcification.

The mechanism is governed by the Vitamin K cycle, a salvage pathway that regenerates the

active form of Vitamin K.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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